Cas no 2169850-32-0 ((2E)-3-(3,3-difluorocyclobutyl)prop-2-enoic acid)

(2E)-3-(3,3-Difluorocyclobutyl)prop-2-enoic acid is a fluorinated unsaturated carboxylic acid featuring a cyclobutyl core with geminal difluorination. The presence of the difluorocyclobutyl group enhances metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry and drug discovery. The α,β-unsaturated carbonyl moiety allows for selective conjugate addition reactions, facilitating further derivatization. Its rigid cyclobutane scaffold contributes to conformational constraint, potentially improving binding affinity in bioactive molecules. This compound is particularly useful in the synthesis of protease inhibitors, kinase modulators, and other pharmacophores where fluorine substitution is desirable for tuning pharmacokinetic properties. High purity and well-defined stereochemistry ensure reproducibility in research applications.

(2E)-3-(3,3-difluorocyclobutyl)prop-2-enoic acid structure

2169850-32-0 structure

Product Name:(2E)-3-(3,3-difluorocyclobutyl)prop-2-enoic acid

CAS No:2169850-32-0

MF:C₇H₈F₂O₂

MW:162.134029388428

CID:5756682

PubChem ID:89455100

Update Time:2025-10-29

(2E)-3-(3,3-difluorocyclobutyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- SCHEMBL14797955
- EN300-1947699
- SCHEMBL14797953
- EN300-1457162
- 2169850-32-0
- 3-(3,3-difluorocyclobutyl)prop-2-enoic acid
- (2E)-3-(3,3-difluorocyclobutyl)prop-2-enoic acid
- 3-(3,3-Difluorocyclobutyl)-2-propenoic acid
- Inchi： 1S/C7H8F2O2/c8-7(9)3-5(4-7)1-2-6(10)11/h1-2,5H,3-4H2,(H,10,11)/b2-1+
- InChI Key： OGDBHIZUXNQHCN-OWOJBTEDSA-N
- SMILES： FC1(CC(/C=C/C(=O)O)C1)F

Computed Properties

Exact Mass: 162.04923582g/mol
Monoisotopic Mass: 162.04923582g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 252.5±40.0 °C(Predicted)
pka: 4.70±0.10(Predicted)

(2E)-3-(3,3-difluorocyclobutyl)prop-2-enoic acid Pricemore >>

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